Cas no 2138075-53-1 (3-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-1,2,4-triazole)

• Product Name: 3-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-1,2,4-triazole
• CAS No: 2138075-53-1
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 6402291
• PubChem ID: 165957830
• Update Time: 2025-07-01

3-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 2138075-53-1
• EN300-1157236
• 3-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-1,2,4-triazole

• Inchi： 1S/C10H16ClN3/c1-7-3-4-8(11)5-9(7)10-12-6-14(2)13-10/h6-9H,3-5H2,1-2H3
• InChI Key： KEINHBHJCASBTK-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)C(C2N=CN(C)N=2)C1

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-1,2,4-triazole

Introduction to 3-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-1,2,4-triazole (CAS No. 2138075-53-1)

3-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-1,2,4-triazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138075-53-1, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 5-chloro-2-methylcyclohexyl substituent and the 1-methyl-1H-1,2,4-triazole core, contribute to its unique chemical properties and make it a subject of intense study in drug discovery and development.

The 5-chloro-2-methylcyclohexyl moiety introduces a bulky, lipophilic group that can influence the compound's solubility and metabolic stability. This structural element is often strategically incorporated into drug molecules to enhance pharmacokinetic profiles, ensuring better absorption and distribution within the body. On the other hand, the 1-methyl-1H-1,2,4-triazole ring is a well-documented pharmacophore that exhibits a range of biological activities. Triazoles are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable candidates for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on optimizing triazole derivatives for their potential applications in treating various diseases. The 3-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-1,2,4-triazole compound has been studied for its potential role in modulating biological pathways associated with inflammation, infection, and cancer. Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain enzymes and receptors implicated in these conditions. The presence of both chloro and methyl substituents on the cyclohexyl ring enhances its reactivity and binding affinity to biological targets, making it a promising scaffold for further derivatization.

The synthesis of 3-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-1,2,4-triazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a cyclohexane derivative followed by the introduction of the triazole ring through cyclization reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize side products. These methodologies align with contemporary trends in synthetic chemistry aimed at achieving sustainable and scalable production processes.

One of the most compelling aspects of this compound is its potential in drug development due to its structural versatility. Researchers have explored various derivatives of 3-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-1,2,4-triazole to enhance its pharmacological properties. For instance, modifications such as introducing additional heterocycles or altering the substitution pattern on the cyclohexyl ring have led to compounds with improved bioavailability and target specificity. These modifications underscore the importance of structure-activity relationships (SAR) in optimizing lead compounds for therapeutic use.

The biological activity of 3-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-1,2,4-triazole has been investigated through both in vitro and in vivo studies. In vitro assays have revealed promising interactions with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases. Additionally, animal models have provided insights into the compound's pharmacokinetic behavior and safety profile. These studies highlight the compound's potential as a starting point for developing novel therapeutics that address unmet medical needs.

The role of computational chemistry in understanding the properties of 3-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-1,2,4-triazole cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations help researchers design experiments more efficiently by identifying key binding sites and optimizing lead structures before conducting costly wet-lab experiments. The integration of computational methods with experimental approaches represents a cornerstone of modern drug discovery pipelines.

Future directions in the study of 3-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-1,2,4-triazole include exploring its potential as an antiviral agent or an immunomodulator. The triazole core's ability to interfere with viral replication or modulate immune responses makes it an attractive candidate for addressing emerging infectious diseases or autoimmune conditions. Furthermore, green chemistry principles are being increasingly applied to its synthesis to reduce environmental impact while maintaining high yields and purity standards.

The commercial viability of 3-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-1,2,4-triazole as a pharmaceutical intermediate or active ingredient will depend on factors such as cost-effective synthesis routes and regulatory approvals. As pharmaceutical companies continue to invest in innovative drug development platforms based on heterocyclic compounds like triazoles, this compound holds significant promise for contributing to next-generation therapies across multiple therapeutic areas.